5-Iodo-1-methyl-1H-imidazole
Overview
Description
5-Iodo-1-methyl-1H-imidazole is a compound that contains an imidazole ring, which is a five-membered heterocyclic moiety possessing three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It is also known as 1, 3-diazole . The compound has a molecular formula of C4H5IN2 and a molecular weight of 208 .
Molecular Structure Analysis
Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It contains two nitrogen atoms, in which one nitrogen bears a hydrogen atom, and the other is called pyrrole type nitrogen .Scientific Research Applications
Antimicrobial and Antifungal Applications
5-Iodo-1-methyl-1H-imidazole: is a derivative of imidazole, which is known for its antimicrobial properties. The iodine substitution can enhance these properties, making it effective against a range of microbial pathogens. It has been reported that imidazole derivatives show significant antibacterial and antifungal activities, which are crucial in the development of new medications for infectious diseases .
Antitubercular Activity
The compound has shown promise in the treatment of tuberculosis. A study mentioned the synthesis of an imidazole derivative that was evaluated for antitubercular activity against Mycobacterium tuberculosis . The presence of the iodo group in the imidazole ring could potentially increase the efficacy of such compounds .
Cancer Research
Imidazole derivatives, including those with an iodo-substituent, have been explored for their antitumor properties. They can act as inhibitors that interfere with the proliferation of cancer cells. The research into these compounds is vital for developing novel chemotherapeutic agents .
Agricultural Chemistry
In agriculture, imidazole derivatives are used as fungicides and plant growth regulators . The iodo-substituted variants could offer more potent and selective options for controlling plant diseases and regulating growth, contributing to increased agricultural productivity .
Green Chemistry
5-Iodo-1-methyl-1H-imidazole: can be synthesized using green chemistry principles, which aim to reduce the environmental impact of chemical production. Its synthesis can involve catalysts that can be reused, high yields, and environmentally friendly conditions, making it an attractive compound for sustainable practices .
Organometallic Catalysis
This compound can also play a role in organometallic catalysis. As a ligand, it can form complexes with transition metals, which are used in various catalytic processes. These complexes can be crucial in synthetic organic chemistry, where they can help in creating complex molecules efficiently and selectively .
Mechanism of Action
Target of Action
5-Iodo-1-methyl-1H-imidazole is a derivative of imidazole, a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . Imidazole is the basic core of some natural products such as histidine, purine, histamine, and DNA-based structures . The primary targets of imidazole derivatives are often enzymes or receptors involved in these biochemical pathways.
Mode of Action
Imidazole derivatives are known for their broad range of chemical and biological properties . They interact with their targets, often enzymes or receptors, and induce changes that lead to their therapeutic effects. The specific interactions and changes induced by 5-Iodo-1-methyl-1H-imidazole would depend on its specific target, which is currently unknown.
Biochemical Pathways
Imidazole and its derivatives are known to affect various biochemical pathways due to their broad range of chemical and biological properties . They are involved in a variety of biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities . The specific biochemical pathways affected by 5-Iodo-1-methyl-1H-imidazole would depend on its specific target and mode of action, which are currently unknown.
Pharmacokinetics
Imidazole is known to be highly soluble in water and other polar solvents , which could influence its absorption and distribution in the body.
Result of Action
The molecular and cellular effects of 5-Iodo-1-methyl-1H-imidazole’s action would depend on its specific target and mode of action. Given that imidazole derivatives are known for their broad range of biological activities , the effects could range from antibacterial to antitumor effects, among others.
Safety and Hazards
properties
IUPAC Name |
5-iodo-1-methylimidazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H5IN2/c1-7-3-6-2-4(7)5/h2-3H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DPUVICGLBCCTDM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=NC=C1I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H5IN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00361582 |
Source
|
| Record name | 5-Iodo-1-methyl-1H-imidazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00361582 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
208.00 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Iodo-1-methyl-1H-imidazole | |
CAS RN |
71759-88-1 |
Source
|
| Record name | 5-Iodo-1-methyl-1H-imidazole | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=71759-88-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-Iodo-1-methyl-1H-imidazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00361582 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5-Iodo-1-methylimidazole | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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